Cas no 130539-72-9 (4-Oxo Nadifloxacin)

• Product Name: 4-Oxo Nadifloxacin
• CAS No: 130539-72-9
• MF: C₁₉H₁₇FN₂O₄
• MW: 356.347688436508
• CID: 4556860
• PubChem ID: 14772467
• Update Time: 2025-10-30

4-Oxo Nadifloxacin Chemical and Physical Properties

Names and Identifiers

• Nadifloxacin Impurity 2
• 9-fluoro-6,7-dihydro-5-methyl-1-oxo-8-(4-oxo-1,2,3,4-tetrahydro-1-pyridyl)-1H,5H-benzo[i,j]quinolizine-2-carboxylic acid
• Nadifloxacin isomer 2Q: What is Nadifloxacin isomer 2 Q: What is the CAS Number of Nadifloxacin isomer 2 Q: What is the storage condition of Nadifloxacin isomer 2
• difloxacinImpurity2
• SCHEMBL10335950
• 4-Oxo Nadifloxacin; 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 8-(3,4-dihydro-4-oxo-1(2H)-pyridinyl)-9-fluoro-6,7-dihydro-5-methyl-1-oxo-, (+/-)-; 8-(3,4-Dihydro-4-oxo-1(2H)-pyridinyl)-9-fluoro-6,7-dihydro-5-methyl-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid
• 130539-72-9
• 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 8-(3,4-dihydro-4-oxo-1(2H)-pyridinyl)-9-fluoro-6,7-dihydro-5-methyl-1-oxo-
• KP7DWT3KSX
• 1H,5H-Benzo[ij]quinolizine-2-carboxylic acid, 8-(3,4-dihydro-4-oxo-1(2H)-pyridinyl)-9-fluoro-6,7-dihydro-5-methyl-1-oxo-, (+/-)-
• Nadifloxacin isomer 2
• 4-Oxo Nadifloxacin
• 8-(3,4-Dihydro-4-oxo-1(2H)-pyridinyl)-9-fluoro-6,7-dihydro-5-methyl-1-oxo-1H,5H-benzo[ij]quinolizine-2-carboxylic acid

• Inchi： 1S/C19H17FN2O4/c1-10-2-3-12-16-13(18(24)14(19(25)26)9-22(10)16)8-15(20)17(12)21-6-4-11(23)5-7-21/h4,6,8-10H,2-3,5,7H2,1H3,(H,25,26)
• InChI Key： WKEGKVZMFNTXSG-UHFFFAOYSA-N
• SMILES： C12=CC(F)=C(N3CCC(=O)C=C3)C3=C1N(C(C)CC3)C=C(C(O)=O)C2=O

Computed Properties

• Exact Mass: 356.11723519g/mol
• Monoisotopic Mass: 356.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.9Ų

Additional information on 4-Oxo Nadifloxacin

4-Oxo Nadifloxacin: A Comprehensive Overview

4-Oxo Nadifloxacin (CAS No: 130539-72-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, which belongs to the quinolone class of antibiotics, has been extensively studied for its potential therapeutic applications. The 4-Oxo Nadifloxacin structure incorporates a unique substitution pattern that enhances its pharmacokinetic properties and bioavailability, making it a promising candidate for the treatment of various bacterial infections.

Recent studies have highlighted the antimicrobial activity of 4-Oxo Nadifloxacin, particularly against multidrug-resistant pathogens. Researchers have demonstrated that this compound exhibits potent activity against a wide range of gram-positive and gram-negative bacteria, including *Escherichia coli*, *Staphylococcus aureus*, and *Pseudomonas aeruginosa*. These findings underscore the potential of 4-Oxo Nadifloxacin as a next-generation antibiotic in the fight against antibiotic resistance.

The synthesis of 4-Oxo Nadifloxacin involves a multi-step process that includes the modification of the parent compound Nadifloxacin. The introduction of the 4-oxo group significantly alters the physicochemical properties of the molecule, enhancing its solubility and stability. This modification also contributes to its improved pharmacokinetic profile, which is critical for effective drug delivery.

One of the most intriguing aspects of 4-Oxo Nadifloxacin is its mechanism of action. Unlike traditional quinolones, which primarily target DNA gyrase and topoisomerase IV, this compound exhibits a broader spectrum of activity. Recent research suggests that 4-Oxo Nadifloxacin may also inhibit other bacterial enzymes, such as penicillin-binding proteins (PBPs), thereby enhancing its efficacy against resistant strains.

In addition to its antimicrobial properties, 4-Oxo Nadifloxacin has shown potential in other therapeutic areas. For instance, preclinical studies have indicated that this compound may possess anti-inflammatory and anti-cancer properties. These findings open up new avenues for exploring its applications beyond infectious diseases.

The development of 4-Oxo Nadifloxacin has been supported by extensive preclinical testing. Studies in animal models have demonstrated its safety and efficacy, with minimal adverse effects observed at therapeutic doses. These results provide a strong foundation for advancing this compound into clinical trials.

From an industrial perspective, the synthesis and scale-up of 4-Oxo Nadifloxacin present both opportunities and challenges. The development of cost-effective and environmentally friendly synthesis routes is essential for ensuring its commercial viability. Researchers are actively exploring green chemistry approaches to optimize the production process while maintaining high purity standards.

In conclusion, 4-Oxo Nadifloxacin represents a significant advancement in the field of antimicrobial agents. Its unique chemical structure, potent antimicrobial activity, and favorable pharmacokinetic profile make it a promising candidate for addressing the growing threat of antibiotic resistance. As research continues to uncover its full potential, 4-Oxo Nadifloxacin holds great promise for becoming a key player in modern medicine.